Cas no 2228680-86-0 (4-amino-4-(4-methoxy-2-methylphenyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(4-methoxy-2-methylphenyl)cyclohexan-1-ol
• CAS No: 2228680-86-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5796609
• PubChem ID: 165624140
• Update Time: 2025-05-26

4-amino-4-(4-methoxy-2-methylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(4-methoxy-2-methylphenyl)cyclohexan-1-ol
• 2228680-86-0
• EN300-1765207

• Inchi： 1S/C14H21NO2/c1-10-9-12(17-2)3-4-13(10)14(15)7-5-11(16)6-8-14/h3-4,9,11,16H,5-8,15H2,1-2H3
• InChI Key： FSQXTLGNWILYAV-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC(=CC=2C)OC)(CC1)N

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-amino-4-(4-methoxy-2-methylphenyl)cyclohexan-1-ol

Introduction to 4-amino-4-(4-methoxy-2-methylphenyl)cyclohexan-1-ol (CAS No. 2228680-86-0)

4-amino-4-(4-methoxy-2-methylphenyl)cyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228680-86-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclohexane core substituted with an amino group and a phenyl ring bearing methoxy and methyl substituents. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the context of modulating biological pathways associated with neurological and inflammatory disorders.

The structural composition of 4-amino-4-(4-methoxy-2-methylphenyl)cyclohexan-1-ol encompasses a rigid cyclohexane ring, which is a common motif in many biologically active molecules due to its ability to mimic the conformational flexibility of natural products. The presence of an amino group at the 1-position of the cyclohexane ring introduces a potential site for hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors. Additionally, the phenyl ring substituted with a methoxy group at the 4-position and a methyl group at the 2-position enhances the compound's lipophilicity and electronic properties, thereby influencing its solubility, permeability, and binding affinity.

In recent years, there has been growing interest in developing small molecules that can interact with targets involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The structural framework of 4-amino-4-(4-methoxy-2-methylphenyl)cyclohexan-1-ol suggests potential interactions with proteins and enzymes implicated in these conditions. For instance, the amino group could engage in interactions with acidic residues on protein surfaces, while the phenyl ring could dock into hydrophobic pockets. This dual-mode binding capability makes the compound an attractive scaffold for designing novel therapeutics.

Moreover, the methoxy and methyl substituents on the phenyl ring may influence the compound's metabolic stability and pharmacokinetic properties. The methoxy group can participate in hydrogen bonding both within the molecule and with biological targets, whereas the methyl group can contribute to steric hindrance and hydrophobic interactions. These features are often exploited in medicinal chemistry to optimize drug-like properties such as bioavailability, metabolic clearance, and target specificity.

Recent studies have demonstrated that derivatives of cyclohexanone-based compounds exhibit diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The compound 4-amino-4-(4-methoxy-2-methylphenyl)cyclohexan-1-ol represents a promising derivative that could be further modified to enhance its pharmacological profile. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify structural modifications that improve binding affinity to therapeutic targets while minimizing off-target effects.

The synthesis of 4-amino-4-(4-methoxy-2-methylphenyl)cyclohexan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps may include Friedel-Crafts alkylation or acylation to introduce the phenyl ring onto the cyclohexane core, followed by nucleophilic substitution or reduction to install the amino group. The presence of functional groups such as hydroxyl and ether moieties necessitates careful handling to prevent unwanted side reactions.

In conclusion, 4-amino-4-(4-methoxy-2-methylphenyl)cyclohexan-1-ol (CAS No. 2228680-86-0) is a structurally complex organic compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it an interesting scaffold for developing novel therapeutics targeting neurological and inflammatory disorders. Further investigation into its biological activity, pharmacokinetic properties, and synthetic feasibility will be essential to evaluate its therapeutic potential.